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Compound of Interest

Compound Name: (Rac)-HAMI 3379

Cat. No.: B1672935 Get Quote

Technical Support Center: (Rac)-HAMI 3379
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with (Rac)-
HAMI 3379.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-HAMI 3379?

A1: (Rac)-HAMI 3379 is the racemic mixture of HAMI 3379. HAMI 3379 is a potent and

selective antagonist of the Cysteinyl leukotriene 2 (CysLT2) receptor.[1][2][3][4] It is primarily

used in research to investigate the role of the CysLT2 receptor in various physiological and

pathological processes. It has shown protective effects in acute and subacute ischemic brain

injury and can attenuate microglia-related inflammation.[2][3]

Q2: What is the primary mechanism of action for (Rac)-HAMI 3379?

A2: (Rac)-HAMI 3379 functions as a selective antagonist for the CysLT2 receptor.[1][3] In a

CysLT2 receptor reporter cell line, it has been shown to antagonize leukotriene D4 (LTD4)- and

leukotriene C4 (LTC4)-induced intracellular calcium mobilization with IC50 values of 3.8 nM

and 4.4 nM, respectively.[3] It exhibits significantly lower potency for the CysLT1 receptor (IC50

> 10,000 nM).[3] Research also indicates that HAMI 3379 can act as an antagonist of the

orphan G protein-coupled receptor GPR17.[5][6]

Q3: What are the recommended storage conditions for (Rac)-HAMI 3379?
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A3: For long-term storage, (Rac)-HAMI 3379 powder should be stored at -20°C for up to 3

years.[2] Once in solvent, it is recommended to store the solution at -80°C for up to 1 year.[2]

Shorter-term storage at -20°C in solvent is viable for up to one month.[1][3] It is advisable to

use freshly prepared solutions for experiments.

Troubleshooting Guide
Issue 1: I am having trouble dissolving (Rac)-HAMI 3379.

This is a common issue as (Rac)-HAMI 3379 has limited solubility in aqueous solutions.

Solutions:

Use of Organic Solvents: (Rac)-HAMI 3379 is soluble in organic solvents such as DMSO,

DMF, and ethanol.[7][8]

Sonication and Heating: If precipitation occurs during preparation, gentle heating and/or

sonication can aid in dissolution.[1]

Use Fresh Solvents: The hygroscopic nature of DMSO can impact solubility; it is

recommended to use newly opened DMSO.[1][3]

Two-Step Dissolution for Aqueous Buffers: For aqueous buffers, first dissolve (Rac)-HAMI
3379 in an organic solvent like DMF and then dilute with the aqueous buffer of choice.[7]

Solubility Data
Solvent Concentration Notes

DMSO 100 mg/mL (167.86 mM)
Ultrasonic assistance may be

needed.[1][3]

DMSO ~20 mg/mL -

DMF ~20 mg/mL -

Ethanol ~5 mg/mL -

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL
Prepare by first dissolving in

DMF.[7]
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Issue 2: My (Rac)-HAMI 3379 solution is not clear for my in vivo experiment.

Achieving a clear, high-concentration solution for in vivo use can be challenging.

Solutions:

Co-Solvent Formulations: Specific co-solvent formulations are required for in vivo

administration to achieve higher concentrations.

Fresh Preparation: It is highly recommended to prepare working solutions for in vivo

experiments fresh on the day of use.[1]

In Vivo Formulation Protocols
Protocol Formulation Max Solubility Appearance

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.20

mM)
Clear solution

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (4.20 mM) Suspended solution

3
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (4.20

mM)
Clear solution

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out the desired amount of (Rac)-HAMI 3379 powder.

Add the appropriate volume of fresh, high-quality DMSO to achieve a 10 mM concentration.

(e.g., for 1 mg of (Rac)-HAMI 3379 with a molecular weight of 595.7 g/mol , add 0.1679 mL

of DMSO).

If necessary, use an ultrasonic bath to aid dissolution until the solution is clear.
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Store the stock solution at -20°C for short-term or -80°C for long-term storage.

Protocol 2: Preparation of a Working Solution for In Vivo Administration (Protocol 1 from the

table)

Prepare a stock solution of (Rac)-HAMI 3379 in DMSO (e.g., 25 mg/mL).

For a 1 mL final volume, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogenous.

Add 450 µL of saline to bring the final volume to 1 mL and mix well. The final concentration

will be 2.5 mg/mL.
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Caption: CysLT2 receptor antagonism by (Rac)-HAMI 3379.
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Caption: Workflow for preparing an in vivo formulation.
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Caption: Troubleshooting logic for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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